Cas no 2361977-52-6 ((5-Aminopyrazin-2-yl)dimethylphosphine oxide)

• Product Name: (5-Aminopyrazin-2-yl)dimethylphosphine oxide
• CAS No: 2361977-52-6
• MF: C₆H₁₀N₃OP
• MW: 171.13686132431
• MDL: MFCD32695664
• CID: 4774537
• PubChem ID: 154727603
• Update Time: 2025-07-23

(5-Aminopyrazin-2-yl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• (5-Aminopyrazin-2-yl)dimethylphosphine oxide
• 5-(dimethylphosphoryl)pyrazin-2-amine
• EN300-22929738
• 2361977-52-6
• 5-dimethylphosphorylpyrazin-2-amine
• F75493

• MDL： MFCD32695664
• Inchi： 1S/C6H10N3OP/c1-11(2,10)6-4-8-5(7)3-9-6/h3-4H,1-2H3,(H2,7,8)
• InChI Key： PGRAEPLJXSJKTR-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC(=CN=1)N)=O

Computed Properties

• Exact Mass: 171.05614895g/mol
• Monoisotopic Mass: 171.05614895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 68.9

Additional information on (5-Aminopyrazin-2-yl)dimethylphosphine oxide

Comprehensive Overview of (5-Aminopyrazin-2-yl)dimethylphosphine oxide (CAS No. 2361977-52-6): Properties, Applications, and Innovations

(5-Aminopyrazin-2-yl)dimethylphosphine oxide (CAS No. 2361977-52-6) is a specialized organophosphorus compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure and reactivity. This compound features a pyrazine core substituted with an amino group and a dimethylphosphine oxide moiety, making it a versatile intermediate for synthesizing heterocyclic derivatives. Its CAS number 2361977-52-6 ensures precise identification in global chemical databases, aligning with regulatory compliance standards.

Recent studies highlight the role of (5-Aminopyrazin-2-yl)dimethylphosphine oxide in drug discovery, particularly in designing kinase inhibitors and antiviral agents. Researchers are exploring its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s phosphine oxide group enhances solubility and bioavailability, addressing key challenges in formulation development. Innovations in green chemistry also leverage its low toxicity profile, aligning with the demand for sustainable synthesis methods.

In agrochemical applications, CAS 2361977-52-6 serves as a precursor for crop protection agents. Its amino-pyrazine scaffold contributes to the development of novel pesticides with reduced environmental impact. Industry trends emphasize bioactive molecule optimization, where this compound’s selective reactivity offers advantages over traditional chlorinated analogs. Users searching for “eco-friendly agrochemical intermediates” or “phosphine oxide applications” will find this compound highly relevant.

From a synthetic chemistry perspective, (5-Aminopyrazin-2-yl)dimethylphosphine oxide enables C–N bond formation and catalyzed cross-coupling reactions. Its stability under microwave-assisted synthesis conditions makes it ideal for high-throughput screening. Laboratories focusing on fragment-based drug design or cheminformatics often prioritize such building blocks. The compound’s spectral data (NMR, MS) and crystallographic properties are well-documented, supporting structure-activity relationship (SAR) studies.

Market analysts note growing interest in CAS 2361977-52-6 due to its patent activity in biopharma portfolios. Queries like “phosphine oxide solubility enhancers” or “pyrazine derivatives in oncology” reflect user demand for niche applications. Regulatory filings underscore its GRAS (Generally Recognized as Safe) potential for non-food uses, while GMP-compliant suppliers ensure batch-to-batch consistency. Future directions may include nanocarrier functionalization or bioconjugation techniques.

In summary, (5-Aminopyrazin-2-yl)dimethylphosphine oxide (CAS No. 2361977-52-6) bridges academic research and industrial innovation. Its multidisciplinary utility spans medicinal chemistry, material science, and catalysis, driven by evolving needs for targeted therapies and green manufacturing. As AI-driven molecular modeling accelerates discovery, this compound’s customizable framework positions it as a high-value chemical entity.